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Compound of Interest

Compound Name: 5'-CMPS

Cat. No.: B12710106 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount for laboratory safety and regulatory

compliance. This document provides immediate and essential procedural guidance for

managing 5'-Cytidine Monophosphate (5'-CMP), also known as 5'-Cytidylic acid (CAS: 63-37-

6). Adherence to these protocols is critical for ensuring personnel safety and environmental

protection.

While some safety data sheets (SDS) classify 5'-CMP as non-hazardous, others indicate

potential for irritation.[1][2][3] Therefore, it is prudent to handle this compound with a degree of

caution, assuming it may cause skin, eye, and respiratory irritation.

Quantitative Safety Data
The following table summarizes key safety and physical data for 5'-CMP.
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Property Value Source

Molecular Formula C₉H₁₄N₃O₈P [3][4][5]

Molecular Weight 323.2 g/mol [3][4][5]

Appearance White crystalline powder [1][4][5]

Acute Toxicity
LD50 > 1 g/kg (Intraperitoneal,

mouse)
[2][5]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[5]

Hazard Codes Xn, Xi [5]

Risk Statements

20/21/22 (Harmful by

inhalation, in contact with skin

and if swallowed), 36/37/38

(Irritating to eyes, respiratory

system and skin)

[5]

Storage Temperature 2-8°C [5]

Experimental Protocols: Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of 5'-

CMP in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 5'-CMP. The following PPE is

recommended to minimize exposure:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) approved standards.[4][6]

Hand Protection: Handle with chemical-resistant, impervious gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use.[1][3][4] Use proper glove removal technique to avoid
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skin contact.[3]

Body Protection: Wear a laboratory coat. For larger quantities or where there is a risk of

significant dusting, consider impervious clothing.

Respiratory Protection: If handling fine powder that may become airborne, use a NIOSH-

approved dust mask or respirator.[1] Work in a well-ventilated area, preferably in a chemical

fume hood.[1][4][6]

Handling Protocol
Preparation:

Ensure a calibrated safety shower and eye wash station are readily accessible.

Designate a specific area for handling 5'-CMP, preferably within a chemical fume hood.[1]

[6]

Keep the container tightly closed when not in use.[4]

Weighing and Aliquoting:

Perform all weighing and handling of the solid material in a well-ventilated area or

chemical fume hood to avoid dust formation.[1][4][6]

Use non-sparking tools for handling the powder.[4][6]

Clean up any spills immediately using dry clean-up procedures; avoid generating dust.[1]

Solution Preparation:

When dissolving the powder, add it slowly to the solvent to prevent splashing.

If the solution requires heating, do so in a controlled manner.

Post-Handling:

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[3][4]
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Decontaminate all work surfaces after use.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[1]

Waste Segregation:

Solid Waste: Place unused or expired 5'-CMP powder, as well as any contaminated PPE

(gloves, disposable lab coats, bench paper), into a designated, clearly labeled hazardous

waste container.[1]

Liquid Waste: Collect all solutions containing 5'-CMP in a separate, leak-proof, and

chemically compatible container. Label the container clearly as "Hazardous Waste" and

include the chemical name.

Container Management:

Use approved, chemically resistant containers for waste collection.

Keep waste containers securely sealed when not in use to prevent spills.[1]

Store waste containers in a designated, well-ventilated satellite accumulation area away

from incompatible materials.[4]

Decontamination:

Labware: Rinse non-disposable glassware and equipment that has come into contact with

5'-CMP with a suitable solvent. Collect the rinsate as hazardous liquid waste. Follow with a

standard cleaning procedure.

Surfaces: Wipe down benchtops and other surfaces with an appropriate cleaning agent.

Dispose of all cleaning materials (e.g., wipes) as solid hazardous waste.

Waste Pickup:

Follow your institution's procedures for hazardous waste pickup. Do not attempt to

transport hazardous waste outside of the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://datasheets.scbt.com/sc-211159.pdf
https://datasheets.scbt.com/sc-211159.pdf
https://datasheets.scbt.com/sc-211159.pdf
https://www.chemicalbook.com/msds/cytidine-5-monophosphate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12710106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Visual Workflow for Handling 5'-CMP
The following diagram illustrates the key decision points and procedures for the safe handling

and disposal of 5'-Cytidine Monophosphate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/136_139378279_Cytidine-5-Monophosphate-CASNO-63-37-6-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12710106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of 5'-CMP

Preparation Phase

Handling Phase

Disposal & Decontamination Phase

Start: Handling 5'-CMP

Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in Ventilated Area
(e.g., Fume Hood)

Weigh/Handle Solid 5'-CMP

Prepare Solution

Spill?

Clean Spill Immediately
(Dry Procedure)

Yes

Decontaminate Surfaces & Glassware

No

Segregate Waste:
- Solid (Contaminated PPE, Powder)

- Liquid (Solutions, Rinsate)

Arrange for Hazardous Waste Pickup

End

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 5'-CMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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